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Compound of Interest

Compound Name: 2,6-Dichlorobenzaldoxime

Cat. No.: B1311563 Get Quote

In-Depth Technical Guide: 2,6-
Dichlorobenzaldoxime
This document provides core technical specifications for 2,6-Dichlorobenzaldoxime, tailored

for researchers, scientists, and professionals in drug development.

Core Molecular Data
The fundamental molecular properties of 2,6-Dichlorobenzaldoxime have been determined

and are summarized below. These values are foundational for all research and development

applications.

Property Value Source

Molecular Formula C7H5Cl2NO NIST[1][2], ECHEMI[3]

Molecular Weight 190.027 g/mol NIST[1][2]

Monoisotopic Mass 188.9748192 u ECHEMI[3]

Description:

2,6-Dichlorobenzaldoxime, also known as 2,6-Dichlorobenzaldehyde oxime, is a chemical

compound with the CAS Registry Number 25185-95-9[1][2]. Its molecular structure consists of
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a benzene ring substituted with two chlorine atoms at positions 2 and 6, and an aldoxime

group. The molecular formula C7H5Cl2NO indicates it is composed of seven carbon atoms,

five hydrogen atoms, two chlorine atoms, one nitrogen atom, and one oxygen atom[1][2][3].

The molecular weight is approximately 190.03 g/mol [3].

Note on Experimental Protocols and Visualizations:

The determination of a compound's molecular formula and molecular weight is based on its

atomic composition and the standard atomic weights of its constituent elements. This is a

calculable and verifiable property, not one determined through a dynamic experimental protocol

in the context of signaling pathways or complex workflows. Therefore, detailed experimental

protocols and logical diagrams, such as those that might be rendered with Graphviz, are not

applicable for the presentation of this core data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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